Cas no 69316-09-2 (3,5-Dichlorobenzoylacetonitrile)

• Product Name: 3,5-Dichlorobenzoylacetonitrile
• CAS No: 69316-09-2
• MF: C₉H₅Cl₂NO
• MW: 214.048100233078
• MDL: MFCD00662057
• CID: 500879
• PubChem ID: 2758064
• Update Time: 2025-05-25

3,5-Dichlorobenzoylacetonitrile Chemical and Physical Properties

Names and Identifiers

• Benzenepropanenitrile, 3,5-dichloro-b-oxo-
• 3,5-Dichlorobenzoylacetonitrile
• AC1MBXAZ
• AC1Q3HZJ
• CTK5C9410
• PubChem11998
• SBB094897
• SureCN4945211
• SCHEMBL4945211
• AS-81940
• 3-(3,5-dichlorophenyl)-3-oxopropanenitrile
• AKOS000179721
• CS-0198506
• A9173
• FT-0604189
• C78401
• HRKMSEMFAARJCZ-UHFFFAOYSA-N
• Z317042094
• 69316-09-2
• EN300-56961
• DTXSID80374150
• MFCD00662057

• MDL： MFCD00662057
• Inchi： 1S/C9H5Cl2NO/c10-7-3-6(4-8(11)5-7)9(13)1-2-12/h3-5H,1H2
• InChI Key： HRKMSEMFAARJCZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C(CC#N)=O)C=1)Cl

Computed Properties

• Exact Mass: 212.97495
• Monoisotopic Mass: 212.975
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.9A^2
• XLogP3: 2.7

Experimental Properties

• Density: 1.383
• Boiling Point: 393.3°C at 760 mmHg
• Flash Point: 191.7°C
• Refractive Index: 1.567
• PSA: 40.86
• LogP: 3.08978

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3,5-Dichlorobenzoylacetonitrile

Professional Introduction to 3,5-Dichlorobenzoylacetonitrile (CAS No. 69316-09-2)

3,5-Dichlorobenzoylacetonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 69316-09-2, is a significant intermediate in the realm of organic synthesis and pharmaceutical chemistry. This compound, featuring a benzoylacetonitrile moiety substituted with two chlorine atoms at the 3rd and 5th positions, has garnered attention due to its versatile applications in the development of agrochemicals, pharmaceuticals, and specialty chemicals. The structural uniqueness of 3,5-Dichlorobenzoylacetonitrile lies in its ability to serve as a precursor for various functionalized molecules, making it a valuable asset in synthetic chemistry.

The utility of 3,5-Dichlorobenzoylacetonitrile stems from its reactive sites, which include the nitrile group and the acyl chloride functionality derived from the benzoyl part of the molecule. These features enable a wide range of chemical transformations, such as nucleophilic addition reactions, condensation reactions, and cyclization processes. In recent years, advancements in synthetic methodologies have further highlighted the importance of this compound in constructing complex molecular architectures.

One of the most compelling aspects of 3,5-Dichlorobenzoylacetonitrile is its role in pharmaceutical research. The benzene ring substituted with chlorine atoms provides a scaffold that can be modified to produce bioactive molecules. For instance, derivatives of this compound have been explored as intermediates in the synthesis of kinase inhibitors, which are critical in treating various forms of cancer and inflammatory diseases. The presence of chlorine atoms also enhances the lipophilicity of the molecule, a desirable trait for drug candidates aiming to cross biological membranes.

Recent studies have demonstrated the potential of 3,5-Dichlorobenzoylacetonitrile in the development of novel agrochemicals. Its structural framework allows for the creation of compounds with herbicidal and pesticidal properties. Researchers have leveraged its reactivity to design molecules that interact specifically with target enzymes in weeds or pests, offering a more selective and environmentally friendly approach to crop protection. These findings underscore the compound's significance in addressing global challenges related to food security and sustainable agriculture.

The synthesis of 3,5-Dichlorobenzoylacetonitrile typically involves chlorination reactions on a pre-formed benzoylacetonitrile backbone. Advanced catalytic systems have been developed to improve yields and reduce byproduct formation. For example, transition metal-catalyzed cross-coupling reactions have enabled more efficient introductions of chlorine atoms at specific positions on the benzene ring. Such innovations not only enhance the scalability of producing 3,5-Dichlorobenzoylacetonitrile but also contribute to greener chemical processes by minimizing waste and energy consumption.

In addition to its applications in pharmaceuticals and agrochemicals, 3,5-Dichlorobenzoylacetonitrile has found utility in material science. Its ability to undergo polymerization reactions makes it a candidate for developing advanced materials with tailored properties. For instance, polymers derived from this compound have been investigated for their potential use in coatings that exhibit enhanced durability and chemical resistance. Such applications highlight the broad industrial relevance of 3,5-Dichlorobenzoylacetonitrile beyond traditional chemical sectors.

The ongoing research into 3,5-Dichlorobenzoylacetonitrile continues to uncover new possibilities for its application. Collaborative efforts between academia and industry are driving innovation by exploring novel synthetic routes and expanding its utility across multiple domains. As our understanding of molecular interactions deepens, compounds like 3,5-Dichlorobenzoylacetonitrile are poised to play an increasingly pivotal role in addressing complex scientific and technological challenges.

In conclusion,3,5-Dichlorobenzoylacetonitrile (CAS No. 69316-09-2) represents a cornerstone in modern organic synthesis and chemical innovation. Its unique structural features and reactivity make it indispensable for researchers working on pharmaceuticals, agrochemicals, materials science, and beyond. As new methodologies emerge and our knowledge expands,3,5-Dichlorobenzoylacetonitrile will undoubtedly continue to be at the forefront of scientific discovery.